Cas no 500139-51-5 (1H-Indole-4-carboxylic acid, 1-[(2R)-2-aminopropyl]-, methyl ester)

• Product Name: 1H-Indole-4-carboxylic acid, 1-[(2R)-2-aminopropyl]-, methyl ester
• CAS No: 500139-51-5
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1553956
• Update Time: 2024-08-24

1H-Indole-4-carboxylic acid, 1-[(2R)-2-aminopropyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-carboxylic acid, 1-[(2R)-2-aminopropyl]-, methyl ester

• Inchi： 1S/C13H16N2O2/c1-9(14)8-15-7-6-10-11(13(16)17-2)4-3-5-12(10)15/h3-7,9H,8,14H2,1-2H3/t9-/m1/s1
• InChI Key： ILRSIWMGXWNESE-SECBINFHSA-N
• SMILES： N1(C[C@H](N)C)C2=C(C(C(OC)=O)=CC=C2)C=C1

Computed Properties

• Exact Mass: 232.12128

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 384.8±22.0 °C(Predicted)
• PSA: 57.25
• pka: 9.80±0.10(Predicted)